Cas no 1806275-28-4 (5-Difluoromethoxy-2-fluoro-3-formylpyridine)

5-Difluoromethoxy-2-fluoro-3-formylpyridine is a fluorinated pyridine derivative characterized by its difluoromethoxy and formyl functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective fluorination. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the formyl moiety provides a reactive site for further derivatization. Its structural features make it valuable for constructing complex molecules with improved bioavailability and target specificity. The compound is typically handled under controlled conditions due to its reactivity, ensuring high purity and consistency for research and industrial applications.

5-Difluoromethoxy-2-fluoro-3-formylpyridine structure

1806275-28-4 structure

Product Name:5-Difluoromethoxy-2-fluoro-3-formylpyridine

CAS No:1806275-28-4

MF:C₇H₄F₃NO₂

MW:191.107372283936

MDL:MFCD28789489

CID:4707124

Update Time:2025-05-21

5-Difluoromethoxy-2-fluoro-3-formylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Difluoromethoxy-2-fluoro-3-formylpyridine
- MDL： MFCD28789489
- Inchi： 1S/C7H4F3NO2/c8-6-4(3-12)1-5(2-11-6)13-7(9)10/h1-3,7H
- InChI Key： TVORSGBNGPMOCP-UHFFFAOYSA-N
- SMILES： FC1=C(C=O)C=C(C=N1)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Topological Polar Surface Area: 39.2

5-Difluoromethoxy-2-fluoro-3-formylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	142615-1g	5-Difluoromethoxy-2-fluoro-3-formylpyridine, 95%	1806275-28-4	95%	1g	$4998.00	2023-09-07

5-Difluoromethoxy-2-fluoro-3-formylpyridine Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on 5-Difluoromethoxy-2-fluoro-3-formylpyridine

5-Difluoromethoxy-2-fluoro-3-formylpyridine: A Comprehensive Overview

The compound with CAS No 1806275-28-4, commonly referred to as 5-Difluoromethoxy-2-fluoro-3-formylpyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethoxy group at the 5-position, a fluoro group at the 2-position, and a formyl group at the 3-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-Difluoromethoxy-2-fluoro-3-formylpyridine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. The presence of electron-withdrawing groups like the difluoromethoxy and fluoro substituents enhances the molecule's ability to interact with biological targets, making it a promising candidate for anti-inflammatory and antiviral agents. Furthermore, its formyl group provides a versatile site for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In addition to its pharmacological applications, 5-Difluoromethoxy-2-fluoro-3-formylpyridine has been investigated for its role in materials science. The compound's aromaticity and substituent effects make it an ideal candidate for use in organic electronics. Recent research has demonstrated its potential as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The molecule's ability to undergo various chemical transformations, including cyclization and cross-coupling reactions, further underscores its versatility in material synthesis.

The synthesis of 5-Difluoromethoxy-2-fluoro-3-formylpyridine involves a multi-step process that typically begins with the preparation of intermediates such as difluoromethoxy precursors and pyridine derivatives. Advanced techniques like Suzuki-Miyaura coupling and Friedel-Crafts acylation are often employed to achieve high yields and selectivity. Recent advancements in catalytic methods have also enabled more efficient pathways for constructing this compound, reducing production costs and environmental impact.

From an environmental standpoint, 5-Difluoromethoxy-2-fluoro-3-formylpyridine exhibits favorable biodegradation properties under controlled conditions. Studies have shown that its metabolic pathways involve oxidative cleavage of the formyl group and hydrolysis of the difluoromethoxy substituent, leading to non-toxic byproducts. This makes it a safer alternative compared to other fluorinated compounds that may persist in the environment.

In conclusion, 5-Difluoromethoxy-2-fluoro-3-formylpyridine (CAS No 1806275-28-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.